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Compound of Interest

Compound Name: Naphazoline Hydrochloride

Cat. No.: B1676944

Proper handling and disposal of Naphazoline Hydrochloride are critical due to its high acute
toxicity. This guide provides detailed procedures for its safe management in a laboratory or
professional drug development setting. Adherence to these guidelines, in conjunction with
local, state, and federal regulations, is essential for ensuring personnel safety and
environmental protection.

Immediate Safety and Hazard Information

Warning: Fatal if Swallowed.[1]

Naphazoline Hydrochloride is classified as an acute oral toxicant (Category 2).[2][3] It is
crucial to prevent any direct contact, ingestion, or inhalation. All handling and disposal
procedures must be conducted by trained personnel equipped with the appropriate Personal
Protective Equipment (PPE).

Personal Protective Equipment (PPE)
Before handling Naphazoline Hydrochloride waste, ensure the following PPE is used:
» Hand Protection: Handle with chemical-resistant gloves that have been inspected prior to

use.[2] Dispose of contaminated gloves after use in accordance with applicable laws and
good laboratory practices.[2]
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Eye/Face Protection: Use safety glasses with side shields or a face shield.[2] Eye protection
equipment should be tested and approved under appropriate government standards such as
NIOSH (US) or EN 166 (EU).[2]

Skin and Body Protection: Wear a complete suit protecting against chemicals.[2] The type of
protective equipment must be selected according to the concentration and amount of the
dangerous substance at the specific workplace.[2]

Respiratory Protection: For operations that may generate dust, use a NIOSH-approved air-
purifying respirator or a full-face supplied-air respirator.[1][2] Engineering controls, such as
local exhaust ventilation, should be used to control airborne levels.[1]

Spill Containment and Cleanup Protocol

In the event of a spill, follow these procedures to mitigate exposure and environmental

contamination:

Evacuate and Ventilate: Evacuate personnel to safe areas and ensure adequate ventilation.
[2][4] Keep people away from and upwind of the spill.[4]

Prevent Dust Formation: Avoid any actions that could create or raise dust.[1][2]

Containment: Prevent further leakage or spillage if it is safe to do so.[2][5] Do not let the
product enter drains, sewers, or waterways.[2][6]

Cleanup: Carefully sweep or shovel the spilled solid material.[2][7] Pick up and arrange for
disposal without creating dust.[2]

Collect for Disposal: Place the collected material into suitable, closed, and properly labeled
containers for disposal.[2][4][7]

Disposal Procedures

Naphazoline Hydrochloride waste is classified as hazardous.[7] Disposal must be carried out

in strict accordance with all applicable federal, state, and local regulations.[7][8]

Unused or Expired Product:
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e Do Not Dispose in Drains: Do not empty into drains or release into the environment.[5][6][7]
The product is water-soluble and can spread in water systems.[7]

o Contact Licensed Disposal Service: The primary method of disposal is to contact a licensed
professional waste disposal service.[2] Offer surplus and non-recyclable solutions to a
licensed disposal company.[2]

e Approved Disposal Methods:

o Incineration: The material can be disposed of by controlled incineration with flue gas
scrubbing.[5] Another approved method is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.[2][9]

o Chemical Destruction Plant: Removal to a licensed chemical destruction plant is also a
suitable option.[5]

Contaminated Packaging:

o Hazardous Waste Collection: Dispose of the container to a hazardous or special waste
collection point.[6][7]

o Container Treatment: As an alternative, containers can be triple-rinsed (or the equivalent).[5]
The rinsed containers can then be offered for recycling or reconditioning.[5]

o Final Disposal: If recycling is not an option, the packaging can be punctured to make it
unusable for other purposes and then disposed of in a sanitary landfill, where permitted.[5]

Data Presentation: Hazard and Transportation
Information

The following table summarizes key quantitative and classification data for Naphazoline
Hydrochloride.
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Parameter

Value

Citation(s)

UN Number

UN2811

[41071€]

Proper Shipping Name

Toxic solid, organic, n.o.s.

[61t71e]

Technical Shipping Name

Naphazoline hydrochloride

[7]

Transport Hazard Class 6.1 [4107119]
Packing Group lorll (41071191
GHS Signal Word Danger [21[7]

GHS Hazard Statement

H300: Fatal if swallowed

[11(21[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of

Naphazoline Hydrochloride waste.
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Waste Generation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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